molecular formula C17H18N2O3 B3610469 N-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-3-methylbenzamide

N-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-3-methylbenzamide

Cat. No. B3610469
M. Wt: 298.34 g/mol
InChI Key: CITIMFFZBVCNGO-UHFFFAOYSA-N
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Description

The compound “N-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-3-methylbenzamide” belongs to the class of organic compounds known as alpha amino acid amides . These are amide derivatives of alpha amino acids. It’s important to note that the exact properties of this compound may vary depending on its specific structure and other factors .


Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray crystallography, NMR spectroscopy, and others. The exact structure of “this compound” would depend on its specific configuration .


Chemical Reactions Analysis

The chemical reactions involving “this compound” would depend on its specific structure and the conditions under which the reactions are carried out. For example, it might undergo reactions with various nucleophiles and electrophiles .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. These properties can include things like melting point, boiling point, solubility, and others. The exact properties of “this compound” would depend on its specific structure .

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. The exact mechanism of action of “N-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-3-methylbenzamide” is not clear from the available data .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. It’s important to handle all chemicals with appropriate safety precautions. The exact safety and hazard information for “N-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-3-methylbenzamide” is not clear from the available data .

Future Directions

The future directions for research on “N-{2-[(4-methoxyphenyl)amino]-2-oxoethyl}-3-methylbenzamide” could include further studies to better understand its properties, synthesis, reactions, mechanism of action, and potential applications. This could involve both experimental studies and computational modeling .

properties

IUPAC Name

N-[2-(4-methoxyanilino)-2-oxoethyl]-3-methylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N2O3/c1-12-4-3-5-13(10-12)17(21)18-11-16(20)19-14-6-8-15(22-2)9-7-14/h3-10H,11H2,1-2H3,(H,18,21)(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CITIMFFZBVCNGO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC=C1)C(=O)NCC(=O)NC2=CC=C(C=C2)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

298.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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